Cas no 916173-04-1 (1H-Pyrrolo[2,3-b]pyridine, 4-(5-pyrimidinyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 4-(5-pyrimidinyl)-
• CAS No: 916173-04-1
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• CID: 1966846
• PubChem ID: 58897139
• Update Time: 2025-04-21

1H-Pyrrolo[2,3-b]pyridine, 4-(5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 4-(5-pyrimidinyl)-
• 4-pyrimidin-5-yl-1H-pyrrolo[2,3-b]pyridine
• DB-295577
• 916173-04-1
• SCHEMBL1718742

• Inchi： 1S/C11H8N4/c1-3-14-11-10(2-4-15-11)9(1)8-5-12-7-13-6-8/h1-7H,(H,14,15)
• InChI Key： IDQKIRACLMELKA-UHFFFAOYSA-N
• SMILES： N1C=CC2C1=NC=CC=2C1=CN=CN=C1

Computed Properties

• Exact Mass: 196.074896272Da
• Monoisotopic Mass: 196.074896272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų